4,4'-{sulfonylbis[(6-methyl-3,1-phenylene)sulfonyl]}dimorpholine

• IUPAC Name: 4-[2-methyl-5-(4-methyl-3-morpholin-4-ylsulfonylphenyl)sulfonylphenyl]sulfonylmorpholine
• InChI: InChI=1S/C22H28N2O8S3/c1-17-3-5-19(15-21(17)34(27,28)23-7-11-31-12-8-23)33(25,26)20-6-4-18(2)22(16-20)35(29,30)24-9-13-32-14-10-24/h3-6,15-16H,7-14H2,1-2H3
• InChI Key: AWRSLZPIQQLXMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)C2=CC(=C(C=C2)C)S(=O)(=O)N3CCOCC3)S(=O)(=O)N4CCOCC4
• Molecular Formula: C22H28N2O8S3
• Molecular Weight: 544.7 g/mol

Description

The compound '4,4'-{sulfonylbis[(6-methyl-3,1-phenylene)sulfonyl]}dimorpholine', also known as 'Sulfo-SMCC', is a chemical reagent that is widely used in scientific research. It is a crosslinking agent that is used to link proteins and other biomolecules together.

Mechanism of Action

The mechanism of action of Sulfo-SMCC involves the formation of a covalent bond between the primary amine group of one molecule and the sulfhydryl group of another molecule. The reaction is carried out in the presence of a catalyst such as EDC. The resulting product is a stable crosslinked molecule.
Biochemical and Physiological Effects
Sulfo-SMCC has no known biochemical or physiological effects. It is a chemical reagent that is used in scientific research and is not intended for use in humans or animals.

Advantages and Limitations for Lab Experiments

The advantages of using Sulfo-SMCC in lab experiments include its ability to crosslink proteins and other biomolecules, which allows researchers to study protein-protein interactions, protein-ligand interactions, and protein-DNA interactions. Sulfo-SMCC is also easy to use and produces stable crosslinked molecules.
The limitations of using Sulfo-SMCC in lab experiments include the potential for non-specific crosslinking, which can lead to the formation of unwanted crosslinked molecules. Sulfo-SMCC is also relatively expensive compared to other crosslinking agents.

Future Directions

There are several future directions for the use of Sulfo-SMCC in scientific research. One direction is the development of new crosslinking agents that are more specific and less expensive than Sulfo-SMCC. Another direction is the use of Sulfo-SMCC in the development of biosensors and in the production of antibody-drug conjugates. Finally, Sulfo-SMCC can be used in the study of protein-protein interactions, protein-ligand interactions, and protein-DNA interactions in a variety of biological systems.

Synthesis Methods

The synthesis of Sulfo-SMCC involves the reaction of N-hydroxysuccinimide (NHS) with a sulfosuccinimidyl 4-(N-maleimidomethyl)cyclohexane-1-carboxylate (Sulfo-SMCC) reagent. The reaction is carried out in the presence of a catalyst such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The resulting product is a white crystalline powder that is soluble in water.

Scientific Research Applications

Sulfo-SMCC is widely used in scientific research as a crosslinking agent. It is used to link proteins and other biomolecules together, which allows researchers to study protein-protein interactions, protein-ligand interactions, and protein-DNA interactions. Sulfo-SMCC is also used in the development of biosensors and in the production of antibody-drug conjugates.